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Compound of Interest

Compound Name: Kaempferol 3,5-dimethyl ether

Cat. No.: B8255250 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Properties of Kaempferol 3,5-dimethyl ether
Kaempferol 3,5-dimethyl ether, also known as 7,4'-Dihydroxy-3,5-dimethoxyflavone, is a

naturally occurring flavonoid.[1][2] Accurate preparation of stock solutions is critical for

obtaining reliable and reproducible results in biological assays. This document provides a

detailed protocol for the preparation, storage, and handling of stock solutions of this compound.

The key physicochemical properties are summarized in the table below for quick reference.
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Property Value Source(s)

Synonyms
7,4'-Dihydroxy-3,5-

dimethoxyflavone
[1][3]

CAS Number 1486-65-3 [1][3][4]

Molecular Formula C₁₇H₁₄O₆ [1][5]

Molecular Weight 314.29 g/mol [1][5]

Appearance Yellow powder [2][6]

Purity Typically >95% [2][4]

Solubility

Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone.

[6]

Protocol for Stock Solution Preparation (10 mM in
DMSO)
This protocol describes the preparation of a 10 mM stock solution in Dimethyl Sulfoxide

(DMSO), a common solvent for flavonoids in in-vitro assays.[7][8]

2.1 Materials and Reagents

Kaempferol 3,5-dimethyl ether powder (MW: 314.29 g/mol )

Dimethyl Sulfoxide (DMSO), cell culture or molecular biology grade

Calibrated analytical balance

Sterile, amber or foil-wrapped microcentrifuge tubes (1.5 mL or 2.0 mL)

Sterile, nuclease-free pipette tips

Vortex mixer

(Optional) Sonicator water bath
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2.2 Safety Precautions

Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety

glasses, and gloves.

Handle Kaempferol 3,5-dimethyl ether powder in a chemical fume hood or a ventilated

enclosure to avoid inhalation.

Consult the Safety Data Sheet (SDS) for the compound and solvent before starting work.

2.3 Step-by-Step Procedure

Calculation: To prepare 1 mL of a 10 mM stock solution, calculate the required mass of the

compound.

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 314.29 g/mol x 1000 mg/g

Mass (mg) = 3.14 mg

Weighing: Accurately weigh 3.14 mg of Kaempferol 3,5-dimethyl ether powder using a

calibrated analytical balance. Transfer the powder to a sterile amber microcentrifuge tube.

Note: For accuracy, it is advisable to weigh a slightly larger amount (e.g., 10 mg) and

adjust the solvent volume accordingly to minimize weighing errors.

Dissolution:

Add 1.0 mL of high-purity DMSO to the microcentrifuge tube containing the compound.

Cap the tube securely and vortex vigorously for 1-2 minutes until the powder is completely

dissolved. A clear, yellow solution should be obtained.

If dissolution is slow, briefly sonicate the tube in a water bath for 5-10 minutes.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes (e.g., 20-50 µL) in sterile, amber microcentrifuge tubes.
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Storage and Stability
Proper storage is essential to maintain the integrity and activity of the compound.

Powder Form: The solid compound should be stored desiccated at -20°C. Under these

conditions, it is stable for up to 3 years.[3][4]

Stock Solution in Solvent: Store the DMSO stock solution aliquots at -80°C for long-term

stability (up to 1 year) or at -20°C for shorter periods (up to 1 month).[3][4]

Working Dilutions: Aqueous solutions for assays are significantly less stable. It is

recommended to prepare fresh working dilutions from the frozen stock for each experiment

and not to store them for more than one day.[7]

Experimental Workflow and Diagrams
4.1 Stock Solution Preparation Workflow

The following diagram illustrates the standard procedure for preparing the stock solution and

subsequent working dilutions for use in assays.
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Stock Solution Preparation (Concentrated)
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Caption: Workflow for preparing and using Kaempferol 3,5-dimethyl ether solutions.

4.2 General Signaling Pathway Context
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Kaempferol and its derivatives are known to modulate various cellular signaling pathways,

often related to inflammation and cell proliferation, such as the NF-κB and MAPK pathways.

The accurate preparation of solutions is the foundational step for studying these effects.
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Caption: Logical flow from compound preparation to biological response assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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